Cas no 1250224-08-8 (2-(2,3-Dimethylphenyl)-2-butanol)

• Product Name: 2-(2,3-Dimethylphenyl)-2-butanol
• CAS No: 1250224-08-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD16794555
• CID: 5177714
• Update Time: 2026-03-05

2-(2,3-Dimethylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylphenyl)-2-butanol
• 2-(2,3-dimethylphenyl)butan-2-ol

• MDL： MFCD16794555
• Inchi： 1S/C12H18O/c1-5-12(4,13)11-8-6-7-9(2)10(11)3/h6-8,13H,5H2,1-4H3
• InChI Key： FJLIJSVMLDLFQI-UHFFFAOYSA-N
• SMILES： OC(C)(CC)C1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,3-Dimethylphenyl)-2-butanol

Introduction to CAS No. 1250224-08-8: 2-(2,3-Dimethylphenyl)-2-butanol

CAS No. 1250224-08-8, commonly referred to as 2-(2,3-Dimethylphenyl)-2-butanol, is a versatile organic compound with significant applications in various industries. This compound is a derivative of butanol, characterized by its unique structure that combines a butanol backbone with a substituted phenyl group. The presence of the dimethylphenyl group imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure consists of a four-carbon butanol chain attached to a benzene ring substituted with two methyl groups at the 2 and 3 positions. This arrangement not only influences its physical properties but also plays a crucial role in its reactivity and potential applications. Recent studies have highlighted the importance of substituted phenolic compounds in drug discovery and material science, underscoring the significance of understanding the properties of CAS No. 12502.

From a chemical synthesis perspective, the synthesis of 2-(2,3-Dimethylphenyl)-butanol involves several key steps, including Friedel-Crafts alkylation and subsequent oxidation or reduction processes. These methods have been optimized over the years to improve yield and purity, aligning with the growing demand for high-quality intermediates in pharmaceutical and industrial applications.

In terms of physical properties, CAS No. 1 exhibits a melting point of approximately -4°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial processes. The compound's stability under normal storage conditions further enhances its utility in large-scale production.

The applications of CAS No. 1 span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and antioxidants. Recent research has focused on its role in developing novel drug delivery systems, leveraging its ability to form stable emulsions and nanoparticles.

In addition to its pharmaceutical applications, CAS No. 1 finds utility in the field of material science. Its ability to act as a precursor for polyurethane production has been explored extensively, with studies demonstrating its potential in creating high-performance polymers for automotive and aerospace industries.

The environmental impact of CAS No. 1 has also been a topic of interest in recent years. Research indicates that it undergoes biodegradation under aerobic conditions, making it an eco-friendly choice for certain industrial applications. However, further studies are required to fully understand its long-term environmental effects and optimize its use for sustainability.

In conclusion, CAS No. 1 stands out as a critical compound with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthesis techniques and application development, positions it as an essential component in modern chemical manufacturing.